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Compound of Interest

Compound Name: GW 590735

Cat. No.: B1336410

For distribution to researchers, scientists, and drug development professionals.

This document provides a detailed protocol for the preparation of stock solutions of GW
590735, a potent and selective peroxisome proliferator-activated receptor alpha (PPAR«)
agonist. Adherence to this protocol will ensure the accurate and consistent preparation of this
compound for use in various experimental settings.

Compound Information

A summary of the key chemical and physical properties of GW 590735 is presented in the table
below. This information is critical for accurate stock solution preparation and storage.
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Property Value Source(s)
Molecular Formula C23H21F3N204S [1112][3]
Molecular Weight 478.5 g/mol [11[2][3]
Purity >98% [1][2]
Appearance Crystalline solid, white to off- e

white

Solubility (DMSO)

30 mg/mL; 250 mg/mL (522.49
mM)

[21(3][41[5]

Solubility (Ethanol)

30 mg/mL; up to 50 mM

[1]3]

Solubility (DMF)

30 mg/mL

[3]

Storage (Solid)

-20°C under desiccating

conditions

[1]

Stock Solution Storage

-20°C for up to 1 month; -80°C
for up to 6 months. Protect

from light.

[4]

Biological Activity

Potent and selective PPARa

agonist, ECso =4 nM

[L1(2]E31[4][6]

Experimental Protocol: Stock Solution Preparation

This protocol outlines the steps to prepare a 10 mM stock solution of GW 590735 in dimethyl

sulfoxide (DMSO).

Materials:

GW 590735 powder

Calibrated analytical balance

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials
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o Calibrated micropipettes

o Vortex mixer

» Ultrasonic bath (optional, for enhancing dissolution)
Procedure:

e Pre-weighing Preparation: Before opening, allow the vial of GW 590735 powder to
equilibrate to room temperature for at least 15-20 minutes. This prevents the condensation of
moisture onto the compound.

» Weighing the Compound: Tare a sterile microcentrifuge tube on a calibrated analytical
balance. Carefully weigh the desired amount of GW 590735 powder. For example, to
prepare 1 mL of a 10 mM stock solution, weigh out 4.785 mg of the compound.

e Solvent Addition: Based on the desired final concentration, calculate the required volume of
DMSO. To prepare a 10 mM stock solution from 4.785 mg of GW 590735, add 1 mL of
DMSO to the microcentrifuge tube containing the powder.

o Dissolution: Securely cap the tube and vortex thoroughly for 1-2 minutes to dissolve the
compound. If complete dissolution is not achieved, brief sonication in an ultrasonic water
bath may be necessary.[4][5] Visually inspect the solution to ensure there are no visible
particles.

» Aliquoting and Storage: To avoid repeated freeze-thaw cycles, which can degrade the
compound, it is recommended to aliquot the stock solution into smaller, single-use volumes
in sterile microcentrifuge tubes.[4][5]

» Storage Conditions: Store the aliquoted stock solutions at -20°C for short-term storage (up to
one month) or at -80°C for long-term storage (up to six months).[4] It is crucial to protect the
solutions from light.[4][5]

Calculation for Stock Solution Preparation:

To calculate the mass of GW 590735 required to prepare a stock solution of a specific molarity,
use the following formula:
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Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular Weight ( g/mol )

Example for 1 mL of a 10 mM stock solution: Mass (mg) = (0.010 mol/L) x (0.001 L) x (478.5
g/mol ) x (1000 mg/g) = 4.785 mg

Visualizations

Diagram 1: Experimental Workflow for GW 590735 Stock Solution Preparation
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Caption: Workflow for preparing GW 590735 stock solutions.
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Diagram 2: Simplified Signaling Pathway of PPARa Activation by GW 590735
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Caption: PPARa signaling pathway activated by GW 590735.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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